Cas no 1344663-00-8 (1-(dimethyl-1,3-thiazol-4-yl)-3-ethoxyprop-2-en-1-one)

1-(Dimethyl-1,3-thiazol-4-yl)-3-ethoxyprop-2-en-1-one is a specialized organic compound featuring a thiazole core functionalized with a dimethyl group and an ethoxy-substituted propenone moiety. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic chemistry, particularly for heterocyclic and pharmaceutical applications. The presence of the electron-rich thiazole ring enhances its utility in nucleophilic and electrophilic reactions, while the α,β-unsaturated ketone group offers versatility for conjugate additions or cyclization reactions. Its well-defined molecular framework ensures consistent performance in complex syntheses. The compound is typically handled under controlled conditions due to its reactive enone system, requiring appropriate storage and handling protocols to maintain stability.
1-(dimethyl-1,3-thiazol-4-yl)-3-ethoxyprop-2-en-1-one structure
1344663-00-8 structure
Product Name:1-(dimethyl-1,3-thiazol-4-yl)-3-ethoxyprop-2-en-1-one
CAS No:1344663-00-8
MF:C10H13NO2S
MW:211.28072142601
CID:5178920
PubChem ID:63751411
Update Time:2025-11-01

1-(dimethyl-1,3-thiazol-4-yl)-3-ethoxyprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 1-(2,5-dimethyl-4-thiazolyl)-3-ethoxy-
    • 1-(2,5-Dimethylthiazol-4-yl)-3-ethoxyprop-2-en-1-one
    • 1-(dimethyl-1,3-thiazol-4-yl)-3-ethoxyprop-2-en-1-one
    • Inchi: 1S/C10H13NO2S/c1-4-13-6-5-9(12)10-7(2)14-8(3)11-10/h5-6H,4H2,1-3H3
    • InChI Key: OLBWXQUWSFMLAV-UHFFFAOYSA-N
    • SMILES: C(C1=C(C)SC(C)=N1)(=O)C=COCC

1-(dimethyl-1,3-thiazol-4-yl)-3-ethoxyprop-2-en-1-one Pricemore >>

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Additional information on 1-(dimethyl-1,3-thiazol-4-yl)-3-ethoxyprop-2-en-1-one

Comprehensive Guide to 1-(Dimethyl-1,3-thiazol-4-yl)-3-ethoxyprop-2-en-1-one (CAS No. 1344663-00-8)

1-(Dimethyl-1,3-thiazol-4-yl)-3-ethoxyprop-2-en-1-one (CAS No. 1344663-00-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and crop protection. In this article, we will explore its chemical properties, synthesis methods, applications, and market trends.

The molecular structure of 1-(dimethyl-1,3-thiazol-4-yl)-3-ethoxyprop-2-en-1-one features a thiazole ring substituted with a dimethyl group and an ethoxyprop-2-en-1-one moiety. This unique arrangement contributes to its reactivity and functionality, making it a valuable intermediate in organic synthesis. The compound's CAS number 1344663-00-8 serves as a unique identifier, ensuring precise communication among researchers and regulatory bodies. Its molecular formula and weight are key parameters for laboratory use and industrial scaling.

One of the most searched questions about this compound is: "What are the applications of 1-(dimethyl-1,3-thiazol-4-yl)-3-ethoxyprop-2-en-1-one?" Current research highlights its role as a building block for pharmaceutical intermediates, particularly in the development of antimicrobial and anti-inflammatory agents. The thiazole core is a common motif in FDA-approved drugs, which explains the growing demand for this compound in medicinal chemistry. Additionally, its potential use in agrochemical formulations has sparked interest among companies focused on sustainable farming solutions.

From a synthetic chemistry perspective, 1-(dimethyl-1,3-thiazol-4-yl)-3-ethoxyprop-2-en-1-one can be prepared through multi-step organic reactions, often involving condensation and cyclization techniques. Researchers frequently search for "synthesis methods for CAS 1344663-00-8" to optimize yield and purity. Recent advancements in green chemistry have also explored eco-friendly routes for its production, aligning with the global push toward sustainable chemical manufacturing.

The market for thiazole-based compounds like 1-(dimethyl-1,3-thiazol-4-yl)-3-ethoxyprop-2-en-1-one is expanding, driven by the pharmaceutical and agricultural sectors. Industry reports indicate a rising demand for high-purity batches of this chemical, especially in regions with robust R&D infrastructure. Companies specializing in custom synthesis and fine chemicals are capitalizing on this trend by offering tailored solutions for research and production needs.

Safety and handling of CAS 1344663-00-8 are another common concern among users. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with this compound. Questions like "Is 1-(dimethyl-1,3-thiazol-4-yl)-3-ethoxyprop-2-en-1-one toxic?" often arise, and available data suggest that it should be handled with standard precautions for organic compounds, including the use of personal protective equipment (PPE) and adequate ventilation.

In conclusion, 1-(dimethyl-1,3-thiazol-4-yl)-3-ethoxyprop-2-en-1-one (CAS No. 1344663-00-8) represents a versatile and valuable compound in modern chemistry. Its applications span from drug development to agrochemical innovation, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the field of specialty chemicals.

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